1-[4-Chloro-2-(methanesulfonyl)phenyl]-3-cyclopropylpropane-1,3-dione

• CAS No.: 141112-17-6
• Molecular Formula: C13H13ClO4S
• Molecular Weight: 300.76 g/mol
• IUPAC Name: 1-(4-chloro-2-methylsulfonylphenyl)-3-cyclopropylpropane-1,3-dione
• InChI: InChI=1S/C13H13ClO4S/c1-19(17,18)13-6-9(14)4-5-10(13)12(16)7-11(15)8-2-3-8/h4-6,8H,2-3,7H2,1H3
• InChI Key: ZKCYIGCKJXJMRS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=CC(=C1)Cl)C(=O)CC(=O)C2CC2

Description

1-[4-Chloro-2-(methanesulfonyl)phenyl]-3-cyclopropylpropane-1,3-dione is a useful research compound. Its molecular formula is C13H13ClO4S and its molecular weight is 300.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of t-butyl 2-(4-chloro-2-methylsulphonylbenzoyl)-3-cyclopropyl-3-oxopropionate (9.5 g) and 4-toluenesulphonic acid (1.5 g) in toluene was stirred and heated at reflux for 3 hours. After cooling, the mixture was washed with water, dried (anhydrous magnesium sulphate) and filtered. The filtrate was evaporated to dryness to give 1-(4-chloro-2-methylsulphonylphenyl)-3-cyclopropylpropan-1,3-dione, (7.1 g) as an orange gum, NMR (CDCl3): 0.8-1.2 (m, 4H), 1.5-1.9 (m, 1H), 3.3 (s, 3H), 5.8 (s, 1H), 7.3-7.6 (m,2H), 7.9 (s, 1H).